Cas no 1797182-03-6 (5-[3-(4-fluorophenyl)azepane-1-carbonyl]-1H-1,3-benzodiazole)
5-[3-(4-fluorophenyl)azepane-1-carbonyl]-1H-1,3-benzodiazole Chemical and Physical Properties
Names and Identifiers
-
- 3H-benzimidazol-5-yl-[3-(4-fluorophenyl)azepan-1-yl]methanone
- 5-[3-(4-fluorophenyl)azepane-1-carbonyl]-1H-1,3-benzodiazole
-
- Inchi: 1S/C20H20FN3O/c21-17-7-4-14(5-8-17)16-3-1-2-10-24(12-16)20(25)15-6-9-18-19(11-15)23-13-22-18/h4-9,11,13,16H,1-3,10,12H2,(H,22,23)
- InChI Key: OLOHSSNGZMWWOT-UHFFFAOYSA-N
- SMILES: C(C1=CC=C2N=CNC2=C1)(N1CCCCC(C2=CC=C(F)C=C2)C1)=O
5-[3-(4-fluorophenyl)azepane-1-carbonyl]-1H-1,3-benzodiazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6381-4017-2μmol |
5-[3-(4-fluorophenyl)azepane-1-carbonyl]-1H-1,3-benzodiazole |
1797182-03-6 | 2μmol |
$57.0 | 2023-09-09 | ||
| Life Chemicals | F6381-4017-5μmol |
5-[3-(4-fluorophenyl)azepane-1-carbonyl]-1H-1,3-benzodiazole |
1797182-03-6 | 5μmol |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F6381-4017-10μmol |
5-[3-(4-fluorophenyl)azepane-1-carbonyl]-1H-1,3-benzodiazole |
1797182-03-6 | 10μmol |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F6381-4017-20μmol |
5-[3-(4-fluorophenyl)azepane-1-carbonyl]-1H-1,3-benzodiazole |
1797182-03-6 | 20μmol |
$79.0 | 2023-09-09 | ||
| Life Chemicals | F6381-4017-1mg |
5-[3-(4-fluorophenyl)azepane-1-carbonyl]-1H-1,3-benzodiazole |
1797182-03-6 | 1mg |
$54.0 | 2023-09-09 | ||
| Life Chemicals | F6381-4017-2mg |
5-[3-(4-fluorophenyl)azepane-1-carbonyl]-1H-1,3-benzodiazole |
1797182-03-6 | 2mg |
$59.0 | 2023-09-09 | ||
| Life Chemicals | F6381-4017-3mg |
5-[3-(4-fluorophenyl)azepane-1-carbonyl]-1H-1,3-benzodiazole |
1797182-03-6 | 3mg |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F6381-4017-4mg |
5-[3-(4-fluorophenyl)azepane-1-carbonyl]-1H-1,3-benzodiazole |
1797182-03-6 | 4mg |
$66.0 | 2023-09-09 | ||
| Life Chemicals | F6381-4017-5mg |
5-[3-(4-fluorophenyl)azepane-1-carbonyl]-1H-1,3-benzodiazole |
1797182-03-6 | 5mg |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F6381-4017-10mg |
5-[3-(4-fluorophenyl)azepane-1-carbonyl]-1H-1,3-benzodiazole |
1797182-03-6 | 10mg |
$79.0 | 2023-09-09 |
5-[3-(4-fluorophenyl)azepane-1-carbonyl]-1H-1,3-benzodiazole Related Literature
-
1. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
-
5. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
Additional information on 5-[3-(4-fluorophenyl)azepane-1-carbonyl]-1H-1,3-benzodiazole
Comprehensive Analysis of 5-[3-(4-fluorophenyl)azepane-1-carbonyl]-1H-1,3-benzodiazole (CAS No. 1797182-03-6)
The compound 5-[3-(4-fluorophenyl)azepane-1-carbonyl]-1H-1,3-benzodiazole, identified by its CAS number 1797182-03-6, represents a significant advancement in the field of medicinal chemistry and drug discovery. This molecule, characterized by its unique azepane and benzodiazole structural motifs, has garnered attention for its potential applications in targeting specific biological pathways. Researchers are particularly interested in its fluorophenyl moiety, which enhances its binding affinity and metabolic stability, making it a promising candidate for further development.
In recent years, the demand for novel small-molecule inhibitors and kinase modulators has surged, driven by the need for more effective therapeutics in oncology and neurology. The 5-[3-(4-fluorophenyl)azepane-1-carbonyl]-1H-1,3-benzodiazole structure aligns with these trends, as its scaffold is amenable to modifications that can optimize pharmacokinetic properties. This has led to increased searches for "benzodiazole derivatives" and "fluorophenyl-based compounds" in scientific databases, reflecting the growing interest in this chemical space.
From a synthetic perspective, the incorporation of the azepane ring into the benzodiazole framework introduces conformational flexibility, which is crucial for interacting with complex protein targets. This feature has been highlighted in recent publications exploring "azepane-carbonyl hybrids" as potential therapeutics. Additionally, the 4-fluorophenyl group is known to improve membrane permeability, a critical factor in drug design, as evidenced by the rising popularity of searches like "fluorinated drug candidates" and "bioavailability enhancers."
The pharmacological potential of CAS 1797182-03-6 extends to its ability to modulate enzyme activity, particularly in pathways associated with inflammation and cellular proliferation. This has sparked discussions in forums and research communities about "targeted therapy for chronic diseases" and "next-generation enzyme inhibitors." The compound's versatility is further underscored by its compatibility with high-throughput screening assays, making it a valuable tool for identifying new lead compounds.
In the context of drug repurposing, 5-[3-(4-fluorophenyl)azepane-1-carbonyl]-1H-1,3-benzodiazole has also been explored for its off-target effects, a topic gaining traction in AI-driven drug discovery platforms. Queries such as "multi-target drug design" and "computational chemistry predictions" frequently appear in search engines, indicating a shift toward integrative approaches in pharmaceutical research. The compound's structural features make it a prime candidate for such studies, as its carbonyl linker and heterocyclic core offer diverse interaction possibilities.
Environmental and safety considerations are also paramount in the development of new chemical entities. While 1797182-03-6 is not classified as a hazardous material, its synthesis and handling require adherence to standard laboratory protocols. This aligns with the increasing emphasis on "green chemistry principles" and "sustainable drug synthesis," topics frequently searched by professionals aiming to minimize ecological impact.
In summary, 5-[3-(4-fluorophenyl)azepane-1-carbonyl]-1H-1,3-benzodiazole (CAS No. 1797182-03-6) stands at the intersection of innovation and practicality in modern drug discovery. Its structural complexity, combined with its potential therapeutic applications, positions it as a molecule of significant interest. As research continues to uncover its full capabilities, this compound is likely to remain a focal point in discussions about "next-gen pharmaceuticals" and "precision medicine."
1797182-03-6 (5-[3-(4-fluorophenyl)azepane-1-carbonyl]-1H-1,3-benzodiazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)